Cas no 1137950-26-5 (4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride)

• Product Name: 4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride
• CAS No: 1137950-26-5
• MF: C₉H₁₇Cl₂N₃
• MW: 238.157379865646
• CID: 4760695
• Update Time: 2026-02-26

4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methyl-1H-pyrazol-4-yl)piperidine dihydrochloride
• 4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride

• Inchi： 1S/C9H15N3.2ClH/c1-12-7-9(6-11-12)8-2-4-10-5-3-8;;/h6-8,10H,2-5H2,1H3;2*1H
• InChI Key： NWHNPNIBGLBOQY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=NN(C)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 29.8

Additional information on 4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride

Comprehensive Guide to 4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride (CAS No. 1137950-26-5): Properties, Applications, and Market Insights

4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride (CAS No. 1137950-26-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a piperidine backbone linked to a methylpyrazole moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

The dihydrochloride salt form of 4-(1-methylpyrazol-4-yl)piperidine enhances its solubility and stability, making it preferable for laboratory and industrial applications. Researchers frequently inquire about its synthesis methods, with popular search terms including "CAS 1137950-26-5 supplier" and "4-(1-methylpyrazol-4-yl)piperidine dihydrochloride uses." The compound’s role in medicinal chemistry is underscored by its presence in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

In recent years, the demand for 4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride has surged due to its relevance in precision medicine and high-throughput screening. Its application extends to cancer research, where it acts as a scaffold for novel antineoplastic agents. The compound’s molecular weight (approximately 237.6 g/mol for the free base) and logP value (indicating moderate lipophilicity) are critical parameters for drug design, often queried in AI-driven chemical databases.

From a commercial perspective, CAS 1137950-26-5 is supplied by leading fine chemical manufacturers under stringent Good Manufacturing Practice (GMP) standards. Market trends reveal growing interest in custom synthesis services for this compound, driven by its versatility in structure-activity relationship (SAR) studies. Analysts project a compound annual growth rate (CAGR) of 6–8% for similar pharmaceutical intermediates through 2030.

Environmental and regulatory considerations for 4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride align with REACH and FDA guidelines. Its non-hazardous profile under normal handling conditions makes it a sustainable choice for green chemistry initiatives. Researchers also explore its potential in bioconjugation and proteomics, addressing trending topics like "targeted drug delivery" and "small-molecule probes."

Innovations in cryogenic storage and lyophilization techniques have further optimized the shelf life of this compound. For laboratories, proper storage at 2–8°C in airtight containers is recommended to maintain purity. The compound’s NMR spectra and HPLC chromatograms are frequently requested in technical datasheets, reflecting its analytical importance.

In summary, 4-(1-methylpyrazol-4-yl)piperidine;dihydrochloride (CAS No. 1137950-26-5) exemplifies the intersection of cutting-edge science and industrial utility. Its expanding applications in life sciences and compatibility with automated synthesis platforms position it as a cornerstone of modern chemical innovation.